Cas no 36083-55-3 (19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI))

• Product Name: 19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI)
• CAS No: 36083-55-3
• MF: C₂₂H₃₀O₂
• MW: 326.472406864166
• CID: 307800
• PubChem ID: 21155650
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yn-17-ol,acetate, (17a)-(9CI)
• [(8R,9S,10R,13S,14S)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• 36083-55-3
• 19-Norpregn-4-en-20-yn-17-ol, acetate, (17alpha)-
• [(8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Lynestrenol acetate
• AKOS040759298
• CHEMBL3273992

• Inchi： 1S/C22H30O2/c1-4-22(24-15(2)23)14-12-20-19-10-9-16-7-5-6-8-17(16)18(19)11-13-21(20,22)3/h1,7,17-20H,5-6,8-14H2,2-3H3/t17-,18+,19+,20-,21-,22-/m0/s1
• InChI Key： NCFRAPQDQZEHED-ZCPXKWAGSA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CCCC[C@@H]4[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 326.2247
• Monoisotopic Mass: 326.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.8

Experimental Properties

• Density: 1.09
• Boiling Point: 412.2°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.547
• PSA: 26.3